Cas no 1805449-69-7 (4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805449-69-7
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4886307
• Update Time: 2025-10-23

4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F6NO2/c9-5(10)2-1-3(8(12,13)14)15-6(11)4(2)7(16)17/h1,5H,(H,16,17)
• InChI Key： SQTJISTYKHMTSV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC(=C1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid

4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 1805449-69-7, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorinated groups and a carboxylic acid moiety. The presence of multiple fluorine atoms in the molecule contributes to its distinct chemical properties, such as enhanced stability, lipophilicity, and bioavailability.

Recent studies have highlighted the potential of this compound as a building block for the development of novel pharmaceutical agents. Researchers have demonstrated that the fluorinated pyridine derivative exhibits promising biological activity, particularly in inhibiting key enzymes involved in metabolic disorders and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry revealed that the compound shows potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding underscores its potential as a lead compound for the development of anti-inflammatory drugs.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid has also been explored for its role in agrochemicals. The compound's ability to modulate plant growth and stress responses has been extensively studied. A research article in Pest Management Science reported that the compound exhibits remarkable activity against several agricultural pests, including aphids and whiteflies. This dual functionality makes it a valuable asset in both healthcare and agriculture sectors.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. The key steps include the fluorination of pyridine derivatives and subsequent functionalization to introduce the carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

From a structural perspective, the molecule's fluorinated substituents play a crucial role in determining its physicochemical properties. The trifluoromethyl group at position 6 imparts high electron-withdrawing effects, which influence the molecule's electronic properties and reactivity. Similarly, the difluoromethyl group at position 4 contributes to steric hindrance, which can be advantageous in drug design for improving selectivity and reducing off-target effects.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the carboxylic acid group acts as a critical binding motif for protein receptors, while the fluorinated groups enhance molecular recognition through hydrophobic interactions. These findings are pivotal for guiding further optimization efforts aimed at improving therapeutic efficacy.

In conclusion, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid stands out as a versatile compound with immense potential across diverse industries. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing innovative solutions in medicine and agriculture. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly significant role in advancing modern science and technology.